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Compound of Interest

Compound Name: 1-Chloro-2-propanol
CAS No.: 68187-19-9
Cat. No.: B7770421
Get Quote
. J

Executive Summary

1-Chloro-2-propanol (Propylene Chlorohydrin, PCH) is a critical bifunctional intermediate used
primarily in the synthesis of propylene oxide (PO) and as a chiral building block in
pharmaceutical development. While generally stable under ambient storage conditions, PCH
exhibits complex decomposition behavior governed by pH, temperature, and the presence of

nucleophiles.[1]

Critical Safety Insight: The primary thermal hazard of 1-Chloro-2-propanol is not its direct self-
pyrolysis, but its base-catalyzed conversion to Propylene Oxide (PO) and the subsequent
exothermic hydrolysis of PO to Propylene Glycol. This "reaction cascade" can lead to rapid
pressurization and thermal runaway if not managed, particularly in the presence of water and
base.

Physicochemical Profile

Understanding the baseline properties is essential for distinguishing between phase changes

and decomposition events.
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Property Value Notes

Mixture often contains ~10% 2-

CAS Number 127-00-4 ,
chloro-1-propanol isomer.[1]
Molecular Weight 94.54 g/mol
At 760 mmHg.[1] Stable
Boiling Point 127 °C distillation is possible at neutral
pH.[1]
] Flammable liquid (Category 3).
Flash Point 51.5 °C (Open Cup)
[11[2]
Denser than water; sinks if
Density 1.115 g/mL insoluble (though it is soluble).
[1]
N Miscible with water, ethanol,
Solubility Soluble
and ether.[1]
Vapor Pressure ~4.9 mmHg At 20 °C.

Thermal Decomposition & Reactivity[3][4]
Decomposition Pathways

The degradation of 1-Chloro-2-propanol follows three distinct mechanistic pathways
depending on the environment.

Pathway A: Base-Catalyzed Dehydrochlorination (Dominant)

In the presence of bases (NaOH, KOH, Ca(OH)z), PCH undergoes an intramolecular
Williamson ether synthesis (S_N2 internal) to form Propylene Oxide.[1]

o Kinetics: Second-order (first order in PCH, first order in Base).[1]

e Hazard: Formation of highly flammable/toxic PO; potential for downstream exothermic
hydrolysis.[1]

Pathway B: Hydrolysis (Acid/Neutral)
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In acidic or neutral aqueous solutions, the C-Cl bond hydrolyzes to form 1,2-Propanediol
(Propylene Glycol) and HCL.[1]

» Kinetics: Slow at neutral pH; acid-catalyzed.[1]
e Thermodynamics: The hydrolysis of the epoxide intermediate is highly exothermic (

), but direct hydrolysis of PCH is slower and less energetic.

Pathway C: Thermal Pyrolysis (High Temperature)

At temperatures exceeding 150-180°C (without base), PCH undergoes elimination to form
acetone or propanal, releasing HCI gas.[1]

e Hazard: Generation of corrosive HCI gas and pressure buildup in closed vessels.[1]

Mechanistic Visualization

The following diagram illustrates the competing pathways and the critical "Runaway Cascade"
risk.
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Figure 1: Reaction network showing the conversion of PCH to Propylene Oxide and the
subsequent exothermic risk of glycol formation.

Process Safety & Compatibility
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Material Compatibility

1-Chloro-2-propanol is an alkyl halide and an alcohol.[1] Its compatibility profile is dictated by

its potential to generate HCI (hydrolysis) and its solvent properties.[1]

Material

Compatibility Rating

Rationale

Glass / Enamel

Excellent

Inert to PCH and acidic
byproducts (HCI). Preferred for

storage.[1]

PTFE (Teflon)

Excellent

Fully resistant to swelling and

chemical attack.[1]

Stainless Steel (316)

Conditional

Good for dry PCH.[1] In the
presence of moisture,
hydrolysis generates HCI,

causing pitting/corrosion.[1]

Carbon Steel

Poor

Rapid corrosion due to trace

HCI formation.[1] Avoid use.

Aluminum

Dangerous

Potential for formation of
pyrophoric alkyl-aluminum
species or catalytic

decomposition (Friedel-Crafts

type).

Thermal Stability Data (DSC/ARC)

While pure PCH is stable up to its boiling point, process streams often contain impurities that

lower the onset of decomposition.[1]

e Pure PCH T_onset: > 150°C (inferred from distillation stability at 127°C).

e PCH + Base T_onset: Immediate reaction at ambient temperature.[1]

e Runaway Potential: The reaction mixture of PCH/Water/Base has a high thermal potential

due to the PO
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Glycol hydrolysis step.

o Heat of Hydrolysis (PO
Glycol): -84.6 kJ/mol [1].[1]

o Adiabatic Temperature Rise: In a loss-of-cooling scenario, this exotherm can boil the
solvent, leading to vessel over-pressurization.[1]

Experimental Protocols
Protocol: Thermal Stability Screening (DSC)

Objective: Determine the onset temperature of decomposition for a specific PCH lot or reaction

mixture.

 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000 or Mettler Toledo
DSC 3).

e Sample Prep:

o Load 2-5 mg of sample into a high-pressure gold-plated crucible (to withstand HCI

generation).
o Control: Pure 1-Chloro-2-propanol.

o Test: 1-Chloro-2-propanol spiked with 1% NaOH or 1% FeCls (to test catalytic

sensitivity).
e Method:
o Equilibrate at 25°C.
o Ramp 5°C/min to 300°C.
o Nitrogen purge (50 mL/min).[1]
e Analysis:

o ldentify
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(tangent intersection).[1]

o Integrate peak to find Enthalpy of Decomposition (
).[1]
o Criterion: A

< (Process Temp + 50°C) indicates an unsafe process window.[1]

Protocol: Monitoring Hydrolysis (Titration)

Objective: Quantify the rate of chloride release to monitor stability during storage or reaction.
o Sampling: Aliquot 1.0 mL of PCH reaction mixture into 50 mL deionized water.

e Quench: If base is present, neutralize immediately with dilute nitric acid.[1]

e Titration:

o Add 5 drops of Potassium Chromate indicator (or use Potentiometric Titration with Ag
electrode).[1]

o Titrate with 0.1 N Silver Nitrate (
) until brick-red precipitate persists.[1]
 Calculation:

[1]

o Arising chloride content over time indicates active decomposition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Propylene_chlorohydrin
https://www.google.com/url?sa=E&q=https%3A%2F%2Fcameochemicals.noaa.gov%2Fchemical%2F4435
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdspace.library.uu.nl%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.coleparmer.com%2FChemical-Resistance
https://www.benchchem.com/product/b7770421?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Propylene_chlorohydrin
https://www.chembk.com/en/chem/PROPYLENE%20CHLOROHYDRIN
https://webbook.nist.gov/cgi/cbook.cgi?Name=1-Chloro-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C78897&Mask=4
https://www.benchchem.com/product/b7770421/docs#technical-guide-thermal-stability-and-decomposition-of-1-chloro-2-propanol
https://www.benchchem.com/product/b7770421/docs#technical-guide-thermal-stability-and-decomposition-of-1-chloro-2-propanol
https://www.benchchem.com/product/b7770421/docs#technical-guide-thermal-stability-and-decomposition-of-1-chloro-2-propanol
https://www.benchchem.com/product/b7770421/docs#technical-guide-thermal-stability-and-decomposition-of-1-chloro-2-propanol
https://www.benchchem.com/product/b7770421?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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